BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 3-Methyl-2-(methylthio)-5-
nitropyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Methyl-2-methylsulfanyl-5-
Compound Name:
nitropyridine

Cat. No.: B13838380

Get Quote

\ J

CAS Number: 66665-85-8 Role: Advanced Intermediate for Drug Discovery & Agrochemical
Synthesis

Part 1: Executive Technical Summary

3-Methyl-2-(methylthio)-5-nitropyridine is a highly functionalized pyridine scaffold characterized
by a "push-pull" electronic system. It features an electron-withdrawing nitro group at the C5
position and an electron-donating methylthio group at the C2 position, with a methyl group at
C3 providing steric modulation.[1] This specific substitution pattern makes it a versatile
intermediate for constructing fused heterocycles (e.g., pyrido[2,3-d]pyrimidines) and kinase
inhibitors where the C2 and C5 positions require distinct, sequential functionalization.

Physicochemical Constants[2][3][4]
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Property Value Note
CAS Number 66665-85-8 Verified Identifier
C
H
Molecular Formula N
O
S
Molecular Weight 184.22 g/mol
SMILES Cclcc(cnclSC)[O-]
InChlKey AUZIYQ...[2][3][4] (Derivative) Stanldard InChikey generation
applies
Appearance Yellow Crystalline Solid Typical of nitro-pyridines
Solubility DMSO, DMF, DCM, EtOAc Low water solubility
Predicted pKa ~1-2 (Pyridine N) Basicity reduced by 5-NO

Part 2: Structural Logic & Reactivity Analysis

As a Senior Application Scientist, it is critical to understand why this molecule is selected for
synthesis campaigns. It is not merely a building block; it is a programmable scaffold.

The "Push-Pull" Electronic System

o C5-Nitro Group (The Activator): The strong electron-withdrawing nature of the nitro group at
C5 significantly lowers the electron density of the pyridine ring.[1] This activates the C2
position for Nucleophilic Aromatic Substitution (S

Ar), although the presence of the -SMe group (a donor) moderates this compared to a 2-
chloro analog.

e C2-Methylthio Group (The Masked Handle): The -SMe group serves two roles:
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o Protection: It masks the C2 position, preventing unwanted reactions during
transformations at the C5-nitro group (e.g., reduction to amine).

o Leaving Group Precursor: It can be oxidized to a sulfoxide (-SOMe) or sulfone (-SO

Me), transforming a poor leaving group into an excellent one for subsequent displacement
by amines or alkoxides.

e C3-Methyl Group (The Modulator): The methyl group at C3 introduces steric bulk adjacent to
the C2 reaction center. This can improve regioselectivity during reactions at C2 by
discouraging attack by bulky nucleophiles unless forced, providing a "selectivity filter.”

Part 3: Synthesis Protocol
The synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine typically proceeds via S

Ar displacement of a halogenated precursor. The following protocol is designed for high-
throughput validation and scalability.

Precursor Selection[1]
» Starting Material: 2-Chloro-3-methyl-5-nitropyridine (CAS 22280-56-4).[4]

e Reagent: Sodium Thiomethoxide (NaSMe).

Step-by-Step Methodology

Objective: Synthesis of 3-Methyl-2-(methylthio)-5-nitropyridine on a 10g scale.
e Preparation:

o Charge a dry 250 mL round-bottom flask with 2-Chloro-3-methyl-5-nitropyridine (10.0 g,
58.0 mmol).

o Add anhydrous DMF (Dimethylformamide) or MeCN (Acetonitrile) (100 mL). Note: DMF is
preferred for solubility, but MeCN simplifies workup.

o Cool the solution to 0°C using an ice bath.

e Reaction:
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o Add Sodium Thiomethoxide (4.47 g, 63.8 mmol, 1.1 eq) portion-wise over 15 minutes.
Caution: Exothermic. Odor control required (mercaptan species).

o Remove the ice bath and allow the reaction to warm to Room Temperature (RT).

o Stir for 2—4 hours. Monitor by TLC (System: 20% EtOAc/Hexanes) or LC-MS. The starting
chloride should be consumed.

o Workup (Precipitation Method):
o Pour the reaction mixture slowly into Ice Water (400 mL) with vigorous stirring.

o The product should precipitate as a yellow solid.[5] Stir for 30 minutes to granulate the
solid.

o Filter the solid using a Buchner funnel.

o Wash the cake with water (3 x 50 mL) to remove residual DMF and salts.
 Purification:

o Dry the solid in a vacuum oven at 40°C.

o Recrystallization: If purity is <98%, recrystallize from Ethanol or an EtOAc/Heptane
mixture.

Synthesis Workflow Diagram

-NaCl

2-Chloro-3-methyl- Dissolution _ | NaSMe (1.1 eq) Nucleophilic Attack Meisenheimer (Elimination) _ [ 3-Methyl-2-(methyithio)-
5-nitropyridine | b™mF, 0°C -> RT = Complex = 5-nitropyridine

Click to download full resolution via product page
Figure 1: S

Ar reaction pathway for the synthesis of the target compound.
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Part 4: Key Transformations & Applications

This compound is rarely the final drug; it is a pivot point. The two primary vectors for
divergence are the Nitro Reduction and the Sulfur Oxidation/Displacement.

Reduction to Aniline (C5 Functionalization)

The nitro group is reduced to an amine to allow amide coupling or urea formation (common in
kinase inhibitors).

e Reagents: H

(Pd/C) or Fe/NH
Cl.

e Product: 3-Methyl-2-(methylthio)-5-aminopyridine.

» Note: The sulfur atom can poison Palladium catalysts. Iron-mediated reduction or
Hydrazine/Raney Nickel is often preferred to preserve the SMe group.

Sulfur Activation (C2 Functionalization)

To swap the SMe group for a more complex amine or ether, it must first be activated.

o Oxidation: Treatment with m-CPBA (meta-Chloroperoxybenzoic acid) or Oxone yields the
sulfone (-SO

Me).

o Displacement: The sulfone is a "super-leaving group” on this electron-deficient ring, allowing
displacement by amines under mild conditions.

Reactivity Tree Diagram
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3-Methyl-2-(methylthio)- 2-Amino-3-methyl-
5-aminopyridine 5-nitropyridine deriv.
(Linker Attachment) (Scaffold Diversification)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the nitro and methylthio handles.

Part 5: Safety & Handling (SDS Highlights)

» Hazard Classification: Irritant (Skin/Eye/Respiratory).[6] Potential sensitizer due to the
pyridine/nitro moiety.

e Odor: Sulfur-containing compounds often carry a stench; however, the methylthio ether is
less volatile than the thiol. Use a fume hood.

o Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation of the
sulfur to sulfoxide. Keep cool (2-8°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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